(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride

• IUPAC Name: (3R)-1-[(2-methoxyphenyl)methyl]pyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C12H18N2O.2ClH/c1-15-12-5-3-2-4-10(12)8-14-7-6-11(13)9-14;;/h2-5,11H,6-9,13H2,1H3;2*1H/t11-;;/m1../s1
• InChI Key: TYYCGCSFNSARPY-NVJADKKVSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2CCC(C2)N.Cl.Cl
• Isomeric SMILES: COC1=CC=CC=C1CN2CC[C@H](C2)N.Cl.Cl
• Molecular Formula: C12H20Cl2N2O
• Molecular Weight: 279.20 g/mol

Description

(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a chiral compound with a molecular formula of C12H19Cl2NO, and a molecular weight of 268.2 g/mol. This compound has been shown to have a variety of effects on the human body, making it a promising candidate for research in a number of different fields.

Scientific Research Applications

Organometallic Reactions

• Research by Fischer, Heckl, and Werner (1971) on reactions of (methoxyphenylcarbene)pentacarbonylchromium(0) with primary amines illustrates the utility of methoxybenzyl-protected amines in organometallic chemistry. These reactions lead to aminophenylcarbene complexes in nearly quantitative yields, demonstrating the potential for similar compounds to participate in complex formation and catalysis in synthetic organic chemistry (Fischer, Heckl, & Werner, 1971).

Synthesis of Chiral Compounds

• Suto, Turner, and Kampf (1992) described the preparation of chiral 3-methyl-3-substituted-pyrrolidines/pyrrolidinones from a precursor similar in functionality to "(R)-1-(2-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride." This research demonstrates the role of such compounds in synthesizing chiral molecules, which are crucial in pharmaceuticals and agrochemicals (Suto, Turner, & Kampf, 1992).

Catalytic Applications

• Barlow et al. (2005) explored the intervalence charge-transfer (IVCT) in mixed-valence species, indicating the relevance of similar structures in studying electron transfer processes. This research hints at the potential applications of "this compound" in developing new materials for electronic applications (Barlow et al., 2005).

Synthesis of Complex Organic Molecules

• Studies on the synthesis and reactivity of various organic compounds, such as the work by Balsells et al. (2000) on the Pauson-Khand reaction, provide insights into the utility of compounds with similar structural features in facilitating complex chemical transformations (Balsells et al., 2000).